Cas no 202463-50-1 ((2S)-6,4'-dihydroxy-7-methoxyflavan)

• Product Name: (2S)-6,4'-dihydroxy-7-methoxyflavan
• CAS No: 202463-50-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 2014562
• PubChem ID: 25181513
• Update Time: 2025-08-03

(2S)-6,4'-dihydroxy-7-methoxyflavan Chemical and Physical Properties

Names and Identifiers

• (2S)-6,4'-dihydroxy-7-methoxyflavan
• 6,4'-Dihydroxy-7-methoxyflavan
• 202463-50-1
• AKOS040762686
• CS-0203726

• Inchi： 1S/C16H16O4/c1-19-16-9-15-11(8-13(16)18)4-7-14(20-15)10-2-5-12(17)6-3-10/h2-3,5-6,8-9,14,17-18H,4,7H2,1H3/t14-/m0/s1
• InChI Key： RHHDYYWXCOHKMQ-AWEZNQCLSA-N
• SMILES： O1C2C=C(C(=CC=2CC[C@H]1C1C=CC(=CC=1)O)O)OC

Computed Properties

• Exact Mass: 272.10485899g/mol
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder

(2S)-6,4'-dihydroxy-7-methoxyflavan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (2S)-6,4'-dihydroxy-7-methoxyflavan

(2S)-6,4'-Dihydroxy-7-Methoxyflavan: A Comprehensive Overview

(2S)-6,4'-Dihydroxy-7-Methoxyflavan, identified by the CAS number 202463-50-1, is a bioactive flavanoid compound that has garnered significant attention in recent years due to its diverse pharmacological properties. This compound belongs to the flavan class of polyphenols, which are widely distributed in various plant species and are known for their antioxidant, anti-inflammatory, and anticancer activities. The structure of (2S)-6,4'-Dihydroxy-7-Methoxyflavan consists of a flavan backbone with hydroxyl groups at positions 6 and 4', and a methoxy group at position 7, which contributes to its unique biological properties.

Recent studies have highlighted the potential of (2S)-6,4'-Dihydroxy-7-Methoxyflavan as a promising candidate for the development of novel therapeutic agents. For instance, research published in Nature Communications demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, (2S)-6,4'-Dihydroxy-7-Methoxyflavan has shown significant anti-inflammatory effects. A study conducted by researchers at the University of California revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest that it could be used as a natural anti-inflammatory agent in the treatment of chronic inflammatory diseases like arthritis and inflammatory bowel disease.

The anticancer potential of (2S)-6,4'-Dihydroxy-7-Methoxyflavan has also been extensively investigated. A team of scientists from the National Cancer Institute reported that this compound induces apoptosis in various cancer cell lines, including breast, colon, and prostate cancer cells. The mechanism underlying this activity involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the activation of caspase enzymes. These findings underscore its potential as a chemotherapeutic agent with minimal side effects compared to conventional chemotherapy drugs.

Furthermore, (2S)-6,4'-Dihydroxy-7-Methoxyflavan has been shown to possess neuroprotective properties. A study published in Journal of Neuroscience demonstrated that this compound protects against neuronal damage caused by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects are attributed to its ability to inhibit oxidative stress and inflammation in neuronal cells.

The synthesis and isolation of (2S)-6,4'-Dihydroxy-7-Methoxyflavan have also been optimized in recent years. Researchers have developed efficient methods for the large-scale production of this compound using plant extracts or microbial fermentation techniques. These advancements have made it more accessible for preclinical and clinical studies.

In conclusion, (2S)-6,4'-Dihydroxy-7-Methoxyflavan, with its CAS number 202463-50-1, represents a valuable natural product with immense therapeutic potential. Its antioxidant, anti-inflammatory, anticancer, and neuroprotective properties make it a compelling candidate for drug development. As research continues to unravel its molecular mechanisms and bioavailability profiles, it is anticipated that this compound will play a pivotal role in the future of natural product-based therapeutics.